Cas no 501-91-7 (2-Thiophenecarboxaldehyde,5-(1-propyn-1-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde,5-(1-propyn-1-yl)-
• CAS No: 501-91-7
• MF: C₈H₆OS
• MW: 150.197640895844
• CID: 381628
• PubChem ID: 10931604
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde,5-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,5-(1-propyn-1-yl)-
• 5-(1-Propynyl)-2-thiophenecarbaldehyde
• 2-Thiophenecarboxaldehyde,5-(1-propynyl)- (6CI,7CI,8CI,9CI)
• Junipal
• 501-91-7
• SCHEMBL14849666
• 5-(prop-1-yn-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C8H6OS/c1-2-3-7-4-5-8(6-9)10-7/h4-6H,1H3
• InChI Key： FUWKMBKNSCUZOH-UHFFFAOYSA-N
• SMILES： S1C(C#CC)=CC=C1C=O

Computed Properties

• Exact Mass: 150.01398
• Monoisotopic Mass: 150.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes